Propyl(pyridin-4-ylmethyl)amine dihydrochloride

• IUPAC Name: N-(pyridin-4-ylmethyl)propan-1-amine;dihydrochloride
• InChI: InChI=1S/C9H14N2.2ClH/c1-2-5-11-8-9-3-6-10-7-4-9;;/h3-4,6-7,11H,2,5,8H2,1H3;2*1H
• InChI Key: XYQBGFDVKLAJQB-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=CC=NC=C1.Cl.Cl
• Molecular Formula: C9H16Cl2N2
• Molecular Weight: 223.14 g/mol

Description

Synthesis Analysis

While specific synthesis methods for Propyl(pyridin-4-ylmethyl)amine dihydrochloride are not available, a related compound, pyridin-4-amine, has been synthesized using a mixture of pyridin-4-amine, 4-chloro-3-methylpyridine, 2-dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl, tris(dibenzylidene-acetone)dipalladium(0), and Cs2CO3 in dimethylformamide. The mixture was stirred for 48 hours under an inert atmosphere at 80 degrees Celsius.

Molecular Structure Analysis

The molecular structure of Propyl(pyridin-4-ylmethyl)amine dihydrochloride is represented by the formula C9H16Cl2N2. The InChI key for this compound is VGFZORUFTNLGLI-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

Propyl(pyridin-4-ylmethyl)amine dihydrochloride is a solid. The empirical formula (Hill Notation) for this compound is C8H12N2.

Scientific Research Applications

Coordination Polymers and Luminescent Properties

• Coordination Polymers Construction : A study by Zhang et al. (2013) demonstrated the use of unsymmetrical bis(pyridyl) ligands, including Propyl(pyridin-4-ylmethyl)amine, for constructing helical silver(I) coordination polymers. These polymers exhibit interesting luminescent properties at room temperature (Zhang et al., 2013).

Catalytic Applications

• Catalytic Activity in Olefin Epoxidation : Propyl(pyridin-4-ylmethyl)amine was used in the synthesis of catalysts for the aerial epoxidation of olefins, as studied by Pruss et al. (2004). The catalysts demonstrated varied reactivities and selectivities towards epoxidation (Pruss et al., 2004).

Sensor Development

• Fluorescent Sensor for Dopamine : A study by Khattar & Mathur (2013) explored the development of a fluorescent sensor using a complex formed with a ligand similar to Propyl(pyridin-4-ylmethyl)amine. This sensor demonstrated selectivity for dopamine over other aromatic amines and phenols (Khattar & Mathur, 2013).

Corrosion Inhibition

• Corrosion Inhibition Properties : Ashassi-Sorkhabi et al. (2005) investigated the efficiency of compounds including benzylidene-pyridine-2-yl-amine, which shares structural similarity with Propyl(pyridin-4-ylmethyl)amine, as corrosion inhibitors for mild steel in hydrochloric acid. These compounds displayed excellent inhibition properties (Ashassi-Sorkhabi et al., 2005).

Chemical Synthesis

• Synthesis of Highly Functionalized Compounds : Li et al. (2019) developed a multi-component tether catalysis one-pot protocol for synthesizing highly functionalized compounds using ethyl 2-(pyridin-2-yl)acetates. This protocol included a decarboxylation mechanism, which is crucial for introducing the pyridin-2-ylmethyl structure into target compounds (Li et al., 2019).